![molecular formula C21H21N7O B2373710 2-amino-N-(2-methylpropyl)-1-(pyridin-2-ylmethylideneamino)pyrrolo[3,2-b]quinoxaline-3-carboxamide CAS No. 836630-86-5](/img/structure/B2373710.png)
2-amino-N-(2-methylpropyl)-1-(pyridin-2-ylmethylideneamino)pyrrolo[3,2-b]quinoxaline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-amino-N-(2-methylpropyl)-1-(pyridin-2-ylmethylideneamino)pyrrolo[3,2-b]quinoxaline-3-carboxamide” is a complex organic molecule. It contains functional groups such as amine, carboxamide, and pyrroloquinoxaline. These functional groups suggest that the compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrroloquinoxaline ring system is aromatic and likely contributes significantly to the stability of the molecule .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amine groups could participate in acid-base reactions, and the carboxamide group could undergo hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it is studied. Factors such as solubility, melting point, and reactivity would need to be determined experimentally .Scientific Research Applications
Synthesis and Coordination Properties
This compound is part of a class of structures synthesized for their ability to form coordinate bonds with metal ions, such as Mn(II) and Fe(II), which can further interact with neutral molecules like nitric oxide (NO). These interactions are explored for targeted delivery of NO to biological sites, such as tumors, with the release of NO upon irradiation with long-wavelength light. Such research emphasizes the compound's potential in creating complexes for therapeutic applications (Yang et al., 2017).
Heterocyclic Amines and Cancer Risk
While not directly related to the exact chemical name provided, research into heterocyclic amines (HAs) formed during the cooking of meats sheds light on the potential mutagenic and carcinogenic risks associated with these compounds. HAs, including 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and others, are potent mutagens and carcinogens in laboratory animals. Studies estimate the average dietary intakes of HAs and their cancer potencies, underscoring the significance of understanding the interactions and effects of such compounds on human health (Layton et al., 1995).
Synthesis of Pyrrolo[2,3-B]Quinolines and Pyridopyrazines
The regioselective synthesis of substituted pyrrolo[2,3-b]quinoxaline and related compounds demonstrates the versatility and potential of these structures in creating fluorescent derivatives for various applications. Such research indicates the compound's relevance in synthesizing new materials with specific electronic and photophysical properties (Ostrowska et al., 2011).
DNA Adduct Formation and Mutagenesis
Investigations into the DNA adducts formed by heterocyclic amines, including compounds structurally related to 2-amino-N-(2-methylpropyl)-1-(pyridin-2-ylmethylideneamino)pyrrolo[3,2-b]quinoxaline-3-carboxamide, highlight the mutagenic and carcinogenic potential of these compounds. Understanding the formation, pathways, and biological implications of these adducts is crucial in assessing the risks associated with exposure and the mechanisms of mutagenesis and carcinogenesis (Schut & Snyderwine, 1999).
Safety and Hazards
As with any chemical compound, handling “2-amino-N-(2-methylpropyl)-1-(pyridin-2-ylmethylideneamino)pyrrolo[3,2-b]quinoxaline-3-carboxamide” would require appropriate safety precautions. Without specific safety data, it’s generally advisable to assume that the compound could be hazardous and to handle it with care .
Future Directions
Properties
IUPAC Name |
2-amino-N-(2-methylpropyl)-1-[(E)-pyridin-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N7O/c1-13(2)11-24-21(29)17-18-20(27-16-9-4-3-8-15(16)26-18)28(19(17)22)25-12-14-7-5-6-10-23-14/h3-10,12-13H,11,22H2,1-2H3,(H,24,29)/b25-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRAQYDXSGSMJIT-BRJLIKDPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC=CC=N4)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC=CC=N4)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N7O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.